N'-[(1,1-dioxidotetrahydro-3-thienyl)acetyl]-2-(4-methoxyphenoxy)acetohydrazide

• Molecular Formula: C15H20N2O6S
• Molecular Weight: 356.4 g/mol
• IUPAC Name: 2-(1,1-dioxothiolan-3-yl)-N//'-[2-(4-methoxyphenoxy)acetyl]acetohydrazide
• InChI: InChI=1S/C15H20N2O6S/c1-22-12-2-4-13(5-3-12)23-9-15(19)17-16-14(18)8-11-6-7-24(20,21)10-11/h2-5,11H,6-10H2,1H3,(H,16,18)(H,17,19)
• InChI Key: LATBUTREOUJTHQ-UHFFFAOYSA-N
• SMILES: COC1=CC=C(C=C1)OCC(=O)NNC(=O)CC2CCS(=O)(=O)C2

Description

N'-[(1,1-dioxidotetrahydro-3-thienyl)acetyl]-2-(4-methoxyphenoxy)acetohydrazide, also known as TAT-1, is a small molecule that has gained attention in the scientific community due to its potential therapeutic applications. TAT-1 was first synthesized in 2013 by a team of researchers at the University of California, San Francisco. Since then, several studies have been conducted to investigate its mechanism of action and potential uses.

Mechanism of Action

The mechanism of action of N'-[(1,1-dioxidotetrahydro-3-thienyl)acetyl]-2-(4-methoxyphenoxy)acetohydrazide is not fully understood, but several studies have shed light on its potential targets. N'-[(1,1-dioxidotetrahydro-3-thienyl)acetyl]-2-(4-methoxyphenoxy)acetohydrazide has been shown to inhibit the activity of several enzymes that are involved in cell signaling pathways, including protein kinase C and phosphoinositide 3-kinase (PI3K). N'-[(1,1-dioxidotetrahydro-3-thienyl)acetyl]-2-(4-methoxyphenoxy)acetohydrazide has also been shown to modulate the activity of the transcription factor NF-κB, which plays a key role in the regulation of inflammatory responses.
Biochemical and Physiological Effects:
N'-[(1,1-dioxidotetrahydro-3-thienyl)acetyl]-2-(4-methoxyphenoxy)acetohydrazide has been shown to have several biochemical and physiological effects. In cancer cells, N'-[(1,1-dioxidotetrahydro-3-thienyl)acetyl]-2-(4-methoxyphenoxy)acetohydrazide induces apoptosis by activating the caspase-3 pathway. N'-[(1,1-dioxidotetrahydro-3-thienyl)acetyl]-2-(4-methoxyphenoxy)acetohydrazide also inhibits the activity of matrix metalloproteinases, which are enzymes that play a key role in cancer cell invasion and metastasis.
Inflammatory cytokines such as TNF-α and IL-6 are known to play a key role in the development of inflammatory diseases. N'-[(1,1-dioxidotetrahydro-3-thienyl)acetyl]-2-(4-methoxyphenoxy)acetohydrazide inhibits the production of these cytokines, which can reduce inflammation and alleviate symptoms of diseases such as rheumatoid arthritis and inflammatory bowel disease.

Advantages and Limitations for Lab Experiments

One advantage of N'-[(1,1-dioxidotetrahydro-3-thienyl)acetyl]-2-(4-methoxyphenoxy)acetohydrazide is its small size, which allows it to easily penetrate cell membranes and reach its target. N'-[(1,1-dioxidotetrahydro-3-thienyl)acetyl]-2-(4-methoxyphenoxy)acetohydrazide also has a high binding affinity for its target enzymes, which makes it a potent inhibitor.
One limitation of N'-[(1,1-dioxidotetrahydro-3-thienyl)acetyl]-2-(4-methoxyphenoxy)acetohydrazide is its stability. N'-[(1,1-dioxidotetrahydro-3-thienyl)acetyl]-2-(4-methoxyphenoxy)acetohydrazide is prone to degradation in biological systems, which can limit its effectiveness. Another limitation is its specificity. N'-[(1,1-dioxidotetrahydro-3-thienyl)acetyl]-2-(4-methoxyphenoxy)acetohydrazide targets several enzymes and pathways, which can lead to off-target effects.

Future Directions

There are several future directions for research on N'-[(1,1-dioxidotetrahydro-3-thienyl)acetyl]-2-(4-methoxyphenoxy)acetohydrazide. One area of interest is in the development of N'-[(1,1-dioxidotetrahydro-3-thienyl)acetyl]-2-(4-methoxyphenoxy)acetohydrazide analogues that are more stable and specific. Another area of interest is in the investigation of N'-[(1,1-dioxidotetrahydro-3-thienyl)acetyl]-2-(4-methoxyphenoxy)acetohydrazide's potential in combination therapies with other cancer drugs. N'-[(1,1-dioxidotetrahydro-3-thienyl)acetyl]-2-(4-methoxyphenoxy)acetohydrazide's potential in the treatment of other diseases, such as Alzheimer's disease and multiple sclerosis, is also an area of interest for future research.

Synthesis Methods

The synthesis of N'-[(1,1-dioxidotetrahydro-3-thienyl)acetyl]-2-(4-methoxyphenoxy)acetohydrazide involves a multi-step process that includes the reaction of 4-methoxyphenol with 2-bromoacetic acid to form 2-(4-methoxyphenoxy)acetic acid. This intermediate is then reacted with thionyl chloride to form the corresponding acid chloride, which is then used to react with 3-mercapto-1,2-propanediol to form the thiol ester. The final step involves the reaction of the thiol ester with hydrazine hydrate to form N'-[(1,1-dioxidotetrahydro-3-thienyl)acetyl]-2-(4-methoxyphenoxy)acetohydrazide.

Scientific Research Applications

N'-[(1,1-dioxidotetrahydro-3-thienyl)acetyl]-2-(4-methoxyphenoxy)acetohydrazide has been studied for its potential therapeutic applications in various fields. One area of interest is in the treatment of cancer. Studies have shown that N'-[(1,1-dioxidotetrahydro-3-thienyl)acetyl]-2-(4-methoxyphenoxy)acetohydrazide can inhibit the growth of cancer cells by inducing apoptosis, or programmed cell death. N'-[(1,1-dioxidotetrahydro-3-thienyl)acetyl]-2-(4-methoxyphenoxy)acetohydrazide has also been shown to inhibit the migration and invasion of cancer cells, which are important processes in cancer metastasis.
Another potential application of N'-[(1,1-dioxidotetrahydro-3-thienyl)acetyl]-2-(4-methoxyphenoxy)acetohydrazide is in the treatment of inflammatory diseases. N'-[(1,1-dioxidotetrahydro-3-thienyl)acetyl]-2-(4-methoxyphenoxy)acetohydrazide has been shown to inhibit the production of pro-inflammatory cytokines, which play a key role in the development of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.